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Compound of Interest

Compound Name: Ertapenem (disodium)

Cat. No.: B12395692 Get Quote

Executive Summary
Ertapenem disodium exhibits a distinct physicochemical duality: while highly soluble in Water

for Injection (WFI), its chemical stability is significantly optimized in 0.9% Sodium Chloride

(Normal Saline).

This guide analyzes the mechanistic divergence between solubility and stability. The core

finding for researchers is that while WFI is a permissible vehicle for initial reconstitution, saline

is the mandatory diluent for infusion to prevent rapid hydrolysis and dimerization. The

incompatibility with Dextrose (D5W) is driven by pH-catalyzed degradation of the beta-lactam

ring.

Part 1: Physicochemical Profile
Molecular Characteristics
Ertapenem is a 1-β-methyl-carbapenem formulated as a disodium salt to enhance water

solubility. Unlike imipenem, it does not require a dehydropeptidase-I (DHP-I) inhibitor (like

cilastatin) due to the protective steric hindrance of the 1-β-methyl group.
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Property Specification

Chemical Structure
Carbapenem with a 1-β-methyl group and a

meta-substituted benzoic acid side chain.

Salt Form Disodium (2 Na⁺ ions per molecule).

Solubility (Water) ≥ 52 mg/mL (Highly Soluble).

pKa Values
2.72 (Carboxyl), 3.96 (Side chain), 7.06

(Amine).

pH Stability Window pH 5.0 – 7.5 (Optimal).[1]

Part 2: The Solvent Paradox (Water vs. Saline)
Solubility vs. Stability
While ertapenem dissolves rapidly in WFI, the resulting solution lacks the ionic strength and

buffering capacity often required to retard degradation kinetics.

WFI (Water for Injection): Excellent solvent for rapid dissolution of the lyophilized cake.

However, it offers no protection against pH shifts.

0.9% NaCl (Saline): Provides a stable ionic environment. The "Saline Effect" in carbapenems

often relates to the stabilization of the transition state during hydrolysis, though the primary

benefit here is maintaining a neutral pH profile closer to the drug's stability optimum (pH

~6.0-7.0).

The Dextrose Incompatibility
Ertapenem is incompatible with Dextrose 5% in Water (D5W).

Mechanism: D5W is acidic (pH range 3.5 – 6.5, often ~4.0).

Reaction: At pH < 5.0, ertapenem undergoes acid-catalyzed hydrolysis of the beta-lactam

ring. This reaction is irreversible and destroys antibacterial activity.

The Concentration Effect (Dimerization)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.researchgate.net/publication/280312135_Effect_of_buffers_on_the_ertapenem_stability_in_aqueous_solution
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12395692?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stability is inversely proportional to concentration.

High Concentration (100 mg/mL - Reconstituted Vial): Prone to intermolecular dimerization.

One ertapenem molecule attacks the beta-lactam ring of another.[2] This is a second-order

reaction (

).

Low Concentration (20 mg/mL - Diluted Bag): Dimerization rate drops significantly. This is

why the protocol mandates immediate dilution after reconstitution.

Part 3: Mechanistic Degradation Pathways
The following diagram illustrates the two primary degradation threats: pH-mediated hydrolysis

(dominant in Dextrose) and Concentration-mediated dimerization (dominant in the vial).
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Figure 1: Degradation pathways showing susceptibility to pH (Hydrolysis) and Concentration

(Dimerization).

Part 4: Experimental Protocols
Protocol A: Standard IV Reconstitution
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This workflow is designed to minimize the time the drug spends in the "High Concentration"

state.

Reagents:

Ertapenem Disodium (1 g vial)[3][4][5]

Diluent 1: Water for Injection (WFI) OR 0.9% NaCl (10 mL)

Diluent 2: 0.9% NaCl (50 mL IV Bag)

Lyophilized Powder
(1 g Vial)

Step 1: Reconstitution
Add 10 mL Diluent (WFI or Saline)

Conc: ~100 mg/mL

Shake well

Step 2: IMMEDIATE Transfer
Withdraw 10 mL reconstituted sol.

Do not hold

Step 3: Dilution
Inject into 50 mL 0.9% NaCl Bag

Final Conc: ~20 mg/mL

Storage Window
6 hrs @ 25°C OR 24 hrs @ 5°C
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Figure 2: IV Preparation Workflow emphasizing the critical "Immediate Transfer" step to avoid

dimerization.

Protocol B: Stability Testing (HPLC)
To verify solubility and stability in a lab setting, use the following parameters.

Parameter Condition

Column
C18 Reverse Phase (e.g., 15 cm x 4.6 mm, 3-5

µm).

Mobile Phase
Phosphate Buffer (pH 6.[6][7][8]5) / Methanol or

Acetonitrile.

Detection
UV @ 298 nm (Specific to the carbapenem

chromophore).

Flow Rate 1.0 - 1.2 mL/min.[7][8]

Retention Time
~4.5 - 5.0 min (Ertapenem); Degradants elute

earlier.

Acceptance >90% of initial concentration remaining.

Part 5: Stability Data Summary
The following table summarizes the stability windows based on solvent and temperature. Note

the drastic reduction in stability when Dextrose is used.[9]
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Solvent /
Condition

Concentration Temperature
Stability
Window

Status

Reconstituted

Vial (WFI/Saline)
100 mg/mL 25°C (RT) < 2 hours

Unstable (Dilute

Immediately)

Diluted IV Bag

(0.9% NaCl)
20 mg/mL 25°C (RT) 6 hours Stable

Diluted IV Bag

(0.9% NaCl)
20 mg/mL 5°C (Fridge) 24 hours* Stable

Diluted IV Bag

(5% Dextrose)
20 mg/mL 25°C (RT) < 1 hour Incompatible

IM Solution (1%

Lidocaine)
~312 mg/mL 25°C (RT) 1 hour Use Immediately

*Must be used within 4 hours after removal from refrigeration.

Part 6: Clinical Context (Lidocaine vs. Saline)
For Intramuscular (IM) administration, solubility is not the issue; pain is.

Solvent: 1.0% Lidocaine HCl (without epinephrine).[5]

Rationale: Ertapenem is irritating to tissue. Lidocaine acts as a local anesthetic.

Warning: Solutions containing Lidocaine must NEVER be administered intravenously due to

the risk of cardiac arrhythmias.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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